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Compound of Interest

Compound Name: (E)-8-Methyl-6-nonenoic acid

Cat. No.: B196130 Get Quote

An In-depth Technical Guide to (E)-8-Methyl-6-
nonenoic Acid
(E)-8-Methyl-6-nonenoic acid is a medium-chain, unsaturated fatty acid of significant interest

in biochemical and pharmaceutical research.[1][2][3] It is a pivotal intermediate in the

biosynthesis of capsaicinoids, the compounds responsible for the pungency of chili peppers

(Capsicum species).[4][5][6] This guide provides a comprehensive overview of its physical and

chemical characteristics, its role in biological pathways, and relevant experimental protocols for

researchers, scientists, and drug development professionals.

General and Physicochemical Properties
(E)-8-Methyl-6-nonenoic acid is typically a light yellow, oily liquid at room temperature.[4][7][8]

Its molecular structure consists of a nine-carbon chain with a carboxylic acid group at one end

and a double bond in the trans (E) configuration between carbons 6 and 7, with a methyl group

at the 8th position.

Table 1: General Identifiers and Properties
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Property Value Reference

IUPAC Name (E)-8-methylnon-6-enoic acid [1]

Synonyms

trans-8-Methylnon-6-enoic

Acid, 8-Methylnon-trans-6-

enoic Acid

[7][9][10]

CAS Number 59320-77-3 [4][9][11][12]

Molecular Formula C₁₀H₁₈O₂ [4][9][11][12]

Molecular Weight 170.25 g/mol [1][4][11][12]

Canonical SMILES CC(C)/C=C/CCCCC(=O)O [1][11]

InChIKey
OCALSPDXYQHUHA-

FNORWQNLSA-N
[1][7][9]

Table 2: Physical Characteristics
Property Value Reference

Appearance Light yellow liquid / Yellow oil [4][7][8]

Boiling Point
267 °C at 760 mmHg 130-132

°C at 12 Torr
[2][7][11]

Density (Predicted) 0.934 ± 0.06 g/cm³ [2][7]

Refractive Index (n20/D) 1.440 - 1.450 [2][4][7]

pKa (Predicted) 4.75 ± 0.10 [2][7][11]

XLogP3 2.7 [1][2][11]

Table 3: Solubility Data
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Solvent Solubility Reference

Dimethylformamide (DMF) 30 mg/mL [9][10]

Dimethyl sulfoxide (DMSO) 30 mg/mL [9][10]

Ethanol 30 mg/mL [9][10]

Ethanol:PBS (pH 7.2) (1:6) 0.5 mg/mL [9][10]

Chloroform Soluble / Sparingly [4][7][11]

Dichloromethane Soluble / Slightly [4][7][11]

Ethyl Acetate Slightly [7][11]

Methanol Soluble [4]

Biological Role: Capsaicin Biosynthesis
(E)-8-Methyl-6-nonenoic acid is a critical precursor in the capsaicinoid biosynthetic pathway.

[4] It is derived from the branched-chain amino acid (leucine/valine) pathway.[4][5] The

availability of this fatty acid is a key determinant of the final capsaicin concentration and,

consequently, the pungency level in the placental tissues of Capsicum fruits.[3][4][5][6]

The final step in capsaicin synthesis is a condensation reaction between the CoA-activated

form of (E)-8-Methyl-6-nonenoic acid and vanillylamine, which is derived from the

phenylpropanoid pathway.[13][14] This reaction is catalyzed by the enzyme capsaicin

synthase, which is encoded by the Pun1 locus.[13][14]
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Fig 1. Simplified pathway of capsaicin biosynthesis.

Experimental Protocols
Detailed experimental procedures are crucial for the synthesis and use of this compound in

research. Below is a methodology for the synthesis of the activated CoA ester, a key substrate

for enzymatic assays.

Protocol: Synthesis of (E)-8-Methyl-6-nonenoyl-CoA
This protocol is based on the N-hydroxysuccinimide (NHS) and dicyclohexylcarbodiimide

(DCC) activation method.[13]

Materials:

(E)-8-Methyl-6-nonenoic acid

N-hydroxysuccinimide (NHS)

Dicyclohexylcarbodiimide (DCC)

Coenzyme A (CoA)
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Ethyl acetate (anhydrous)

Sodium bicarbonate solution

Nitrogen gas supply

Methodology:

Activation of Carboxylic Acid:

Dissolve (E)-8-Methyl-6-nonenoic acid (1 equivalent) and NHS (1 equivalent) in

anhydrous ethyl acetate under a nitrogen atmosphere at room temperature.[13]

Add a solution of DCC (1 equivalent) in ethyl acetate dropwise to the mixture.[13]

Stir the reaction for 12 hours. Monitor the reaction completion using Thin Layer

Chromatography (TLC).[13]

Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU)

precipitate.

Evaporate the solvent from the filtrate to obtain the NHS-activated ester.

Formation of CoA Ester:

Dissolve the NHS-activated ester in an appropriate solvent (e.g., a mixture of isopropanol

and aqueous sodium bicarbonate).

Separately, dissolve Coenzyme A in a cold sodium bicarbonate solution.

Add the CoA solution to the activated ester solution and stir at room temperature.

Monitor the formation of the thioester.

Purify the resulting (E)-8-Methyl-6-nonenoyl-CoA using appropriate chromatographic

techniques (e.g., HPLC).
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Fig 2. Workflow for the synthesis of (E)-8-Methyl-6-nonenoyl-CoA.
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Spectroscopic Data
Spectroscopic analysis is essential for structure confirmation and purity assessment. While full

spectra are typically provided by suppliers, key analytical methods are listed below.

¹H-NMR: Used for identity confirmation.[4]

Gas Chromatography (GC): Employed to determine purity, which is often ≥85% or ≥95%.[4]

The Z-isomer may be present as an impurity.[9]

GC-MS (Electron Ionization): Mass spectrometry data is available in public databases such

as the NIST WebBook, providing fragmentation patterns for structural elucidation.[15][16]

Kovats retention indices have been reported as 1372.8 (non-polar column) and 2259 (polar

column).[1][15]

Handling and Storage
Proper handling and storage are critical to maintain the stability and purity of (E)-8-Methyl-6-
nonenoic acid.

Short-term Storage: Store at +4°C.[4]

Long-term Storage: For long-term stability (stable for at least 2 years), store at -20°C.[4]

Conditions: The compound should be stored under an inert atmosphere and protected from

light and moisture.[4][7][8]

Safety: This compound is a potential thermal degradant of capsaicin with possible mutagenic

effects.[9][10] It is intended for research use only and not for human or veterinary use.[4][9]

Standard laboratory safety precautions should be observed.

Conclusion
(E)-8-Methyl-6-nonenoic acid is a valuable biochemical for studying enzymatic pathways,

particularly in the context of capsaicinoid biosynthesis. Its well-defined physical and chemical

properties, coupled with established synthetic protocols for its activated forms, make it an

essential tool for researchers in natural product chemistry, plant biochemistry, and drug

development exploring TRP channel activators.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b196130#physical-and-chemical-characteristics-of-e-
8-methyl-6-nonenoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b196130#physical-and-chemical-characteristics-of-e-8-methyl-6-nonenoic-acid
https://www.benchchem.com/product/b196130#physical-and-chemical-characteristics-of-e-8-methyl-6-nonenoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b196130?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

